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Compound of Interest

Compound Name: 2-Hydroxy-7-O-methylscillascillin

Cat. No.: B14792251

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure,
stereochemistry, and known biological context of 2-Hydroxy-7-O-methylscillascillin, a
homoisoflavonoid isolated from the bulbs of Scilla scilloides (also known as Barnardia
japonica). This document is intended for researchers, scientists, and professionals in the field
of drug development and natural product chemistry.

Chemical Structure and Physicochemical Properties

2-Hydroxy-7-O-methylscillascillin is a flavonoid derivative with the chemical formula
C1sH1407 and a CAS Number of 52096-50-1. Its core structure is characterized by a spirocyclic
system, a feature that distinguishes it from more common flavonoids.

Table 1: Physicochemical Properties of 2-Hydroxy-7-O-methylscillascillin
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Property Value Source
CAS Number 52096-50-1 ChemFarm[1]
Molecular Formula C18H1407 ChemFarm[1]
Bulbs of Scilla scilloides MedChemExpress, PubMed[2]
Natural Source o )
(Barnardia japonica) [3]
Structural Classification Homoisoflavonoid MedChemExpress|[2]

Note: Further quantitative data such as melting point, solubility, and specific rotation are not
readily available in the public domain and would require experimental determination or access
to the original isolation literature.

Stereochemistry

The stereochemistry of 2-Hydroxy-7-O-methylscillascillin has not been definitively
established in the readily available scientific literature. Homoisoflavonoids possessing chiral
centers can exist as different stereoisomers. The determination of the absolute configuration of
these centers would necessitate detailed spectroscopic analysis, such as 2D NMR
spectroscopy and X-ray crystallography, which is not publicly documented for this specific
compound.

Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Hydroxy-7-O-methylscillascillin are not
currently published. The compound is naturally occurring and has been isolated from its plant
source.

Isolation from Scilla scilloides

While the specific, detailed protocol for the isolation of 2-Hydroxy-7-O-methylscillascillin is
not fully outlined in the available abstracts, a general workflow for the isolation of
homoisoflavonoids from Scilla scilloides can be inferred from related studies.[2][3]
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Fresh Bulbs of Scilla scilloides

'

Extraction (e.g., with methanol)

'

Solvent Partitioning (e.g., with ethyl acetate)

'

Column Chromatography (e.g., Silica Gel, Sephadex LH-20, ODS)

'

Semi-preparative HPLC

l

2-Hydroxy-7-O-methylscillascillin

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of homoisoflavonoids.

Biological Activity and Signaling Pathways

The specific biological activity and mechanism of action for 2-Hydroxy-7-O-methylscillascillin
have not been extensively studied. However, the plant from which it is isolated, Scilla scilloides,
and other related homoisoflavonoids have been reported to exhibit various biological activities.

Extracts from Scilla scilloides have demonstrated antioxidative properties.[4] Studies on other
homoisoflavonoids suggest potential roles as antioxidants and inhibitors of enzymes like 5-
lipoxygenase, which is involved in inflammatory pathways. The structural class of
homoisoflavonoids is a subject of ongoing research for potential therapeutic applications. At

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b14792251?utm_src=pdf-body-img
https://www.benchchem.com/product/b14792251?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24047085/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14792251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

present, there is no specific signaling pathway that has been directly associated with 2-
Hydroxy-7-O-methylscillascillin.

Future Directions

The dearth of publicly available data on 2-Hydroxy-7-O-methylscillascillin highlights the need
for further research. Key areas for future investigation include:

o Definitive Stereochemical Assignment: Elucidation of the absolute stereochemistry through
advanced analytical techniques.

o Total Synthesis: Development of a synthetic route to enable further biological evaluation.

 Biological Screening: Comprehensive assessment of its bioactivity, including potential
anticancer, anti-inflammatory, and antimicrobial effects.

o Mechanism of Action Studies: Investigation into the molecular targets and signaling
pathways modulated by this compound.

This technical guide serves as a foundational document based on the currently accessible
information. Further in-depth research, beginning with the full analysis of the original isolation
publication, is required to fully characterize the chemical and biological properties of 2-
Hydroxy-7-O-methylscillascillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Molecular Architecture of 2-Hydroxy-7-O-
methylscillascillin: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14792251#chemical-structure-and-stereochemistry-
of-2-hydroxy-7-o-methylscillascillin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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